3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile

• IUPAC Name: 3-chloro-1-propan-2-yl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• InChI: InChI=1S/C13H15ClN2/c1-8(2)12-10-6-4-3-5-9(10)11(7-15)13(14)16-12/h8H,3-6H2,1-2H3
• InChI Key: GKRCTNRJSDOOJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=C(C2=C1CCCC2)C#N)Cl
• Molecular Formula: C13H15ClN2
• Molecular Weight: 234.72 g/mol

Description

3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile, also known as CTIC, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. CTIC is a tetrahydroisoquinoline derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism Of Action

The mechanism of action of 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile is not fully understood. However, it has been suggested that 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile may act as an inhibitor of the cyclooxygenase (COX) enzyme, which is involved in the production of prostaglandins. 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has also been found to inhibit the activity of the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has been found to exhibit anti-inflammatory and analgesic effects in animal models. 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has also been found to inhibit the growth of cancer cells in vitro and in vivo. 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has been shown to induce cell cycle arrest and apoptosis in cancer cells. 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has also been found to inhibit the migration and invasion of cancer cells.

Advantages And Limitations For Lab Experiments

3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has several advantages for lab experiments, including its ease of synthesis and its potential applications in various fields. However, 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile also has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile. One future direction is the development of 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile derivatives with improved solubility and bioavailability. Another future direction is the study of the mechanism of action of 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile and its derivatives. Further studies are also needed to determine the potential applications of 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile and its derivatives in the treatment of various diseases, including cancer and inflammatory diseases.
Conclusion
In conclusion, 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile is a tetrahydroisoquinoline derivative that has been synthesized using different methods. 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and organic synthesis. 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has been found to exhibit anti-inflammatory, analgesic, and antitumor properties. 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has several advantages for lab experiments, including its ease of synthesis and its potential applications in various fields. However, 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile also has some limitations, including its low solubility in water and its potential toxicity. There are several future directions for the study of 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile, including the development of 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile derivatives with improved solubility and bioavailability, and the study of the mechanism of action of 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile and its derivatives.

Synthesis Methods

3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile can be synthesized using different methods, including the Pictet-Spengler reaction, the Mannich reaction, and the Ugi reaction. The Pictet-Spengler reaction involves the condensation of an amino acid with an aldehyde or ketone to form a tetrahydroisoquinoline derivative. The Mannich reaction involves the condensation of an amine, an aldehyde, and a ketone to form a β-amino carbonyl compound. The Ugi reaction involves the condensation of an isocyanide, an aldehyde, an amine, and a carboxylic acid to form a tetrazole derivative. 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has been synthesized using the Pictet-Spengler reaction, which involves the condensation of tryptophan with an aldehyde and a nitrile.

Scientific Research Applications

3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and organic synthesis. 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has been found to exhibit anti-inflammatory, analgesic, and antitumor properties. 3-Chloro-1-isopropyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has also been studied for its potential applications as a chiral building block in organic synthesis.